cinchonan-9-yl 4-methoxybenzoate hydrochloride
Overview
Description
Cinchonan-9-yl 4-methoxybenzoate hydrochloride is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is synthesized through a specific method and has been found to have unique biochemical and physiological effects that make it useful for various lab experiments. In
Mechanism of Action
The mechanism of action of cinchonan-9-yl 4-methoxybenzoate hydrochloride is not fully understood, but it is believed to involve interactions with specific enzymes or receptors in the body. This compound has been shown to have unique stereochemical properties that make it useful for various applications, including as a chiral selector in chromatography.
Biochemical and Physiological Effects:
Cinchonan-9-yl 4-methoxybenzoate hydrochloride has been found to have various biochemical and physiological effects, including anti-inflammatory, antitumor, and antimalarial activity. This compound has also been shown to have potential as a therapeutic agent for other diseases, such as Parkinson's disease and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using cinchonan-9-yl 4-methoxybenzoate hydrochloride in lab experiments include its high purity and reliability, as well as its unique stereochemical properties. However, the limitations of using this compound include its high cost and limited availability, as well as the need for specialized equipment and expertise to handle it safely.
Future Directions
There are many future directions for the study of cinchonan-9-yl 4-methoxybenzoate hydrochloride, including further exploration of its potential as a therapeutic agent for various diseases, as well as its use in other scientific research applications. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound, as well as the optimization of its use in lab experiments. Overall, cinchonan-9-yl 4-methoxybenzoate hydrochloride is a promising compound with many potential applications in scientific research, and further study is needed to fully understand its properties and potential uses.
Scientific Research Applications
Cinchonan-9-yl 4-methoxybenzoate hydrochloride has been used in various scientific research applications, including as a chiral selector in chromatography, a ligand in asymmetric catalysis, and a reagent in organic synthesis. This compound has also been studied for its potential as a therapeutic agent for various diseases, including cancer and malaria.
properties
IUPAC Name |
[(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-quinolin-4-ylmethyl] 4-methoxybenzoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N2O3.ClH/c1-3-18-17-29-15-13-20(18)16-25(29)26(23-12-14-28-24-7-5-4-6-22(23)24)32-27(30)19-8-10-21(31-2)11-9-19;/h3-12,14,18,20,25-26H,1,13,15-17H2,2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHDYJLKRNIUWDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC(C2CC3CCN2CC3C=C)C4=CC=NC5=CC=CC=C45.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cinchonan-9-yl 4-methoxybenzoate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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